Cas no 107575-59-7 (Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone)

107575-59-7 structure
Product Name:Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone
CAS No:107575-59-7
Molecular Formula:C13H17N3O4
Molecular Weight:279.29178
CID:893925
PubChem ID:11022264
Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone Properties
Names and Identifiers
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- Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone
- Ethyl (2E)-2-[(3-formamido-4-methoxyphenyl)hydrazono]propanoate
- 2-[2-[3-(ForMylaMino)-4-Methoxyphenyl]hydrazinylidene]propanoic Acid Ethyl Ester
- 107575-59-7
- ETHYL PYRUVATE-3-FORMYLAMINO-4-METHOXYPHENYLHYDRAZONE
-
- InChIKey: FCTPJLPLVYPRIA-OQLLNIDSSA-N
- Inchi: InChI=1S/C13H17N3O4/c1-4-20-13(18)9(2)15-16-10-5-6-12(19-3)11(7-10)14-8-17/h5-8,16H,4H2,1-3H3,(H,14,17)/b15-9+
- SMILES: CCOC(=O)C(=NNc1ccc(c(c1)NC=O)OC)C
Computed Properties
- Exact Mass: 279.12200
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 7
- Monoisotopic Mass: 279.12190603g/mol
- Heavy Atom Count: 20
- Complexity: 360
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.2
- Topological Polar Surface Area: 89Ų
Experimental Properties
- LogP: 2.33690
- PSA: 92.51000
- Boiling Point: 465.8±55.0 °C at 760 mmHg
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
- Flash Point: 235.5±31.5 °C
- Density: 1.2±0.1 g/cm3
Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | E925825-50mg |
Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone |
107575-59-7 | 50mg |
$ 110.00 | 2023-09-07 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-218413-100 mg |
Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone, |
107575-59-7 | 100MG |
¥2,256.00 | 2023-07-10 |
Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone Related Literature
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Yanlong Yu,Zijian Lan,Limei Guo,Enjun Wang,Jianghong Yao,Yaan Cao New J. Chem., 2020,44, 12397-12397
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Lin Peng,Fang Tian,Xiao-Ying Xu,Li-Xin Wang RSC Adv., 2013,3, 16973-16976
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4. Back cover
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Daniel B. K. Chu,Heather J. Kulik Chem. Sci., 2022,13, 4962-4971
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Patrick G. Nicholson,Virginia Ruiz,Julie V. Macpherson,Patrick R. Unwin Chem. Commun., 2005, 1052-1054
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Luka Pirker,Janez Kovač,Maja Remškar Nanoscale, 2020,12, 15102-15114
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So Young Eom,Yu Ran Lee,Sung Man Park,Chan Ho Kwon Phys. Chem. Chem. Phys., 2022,24, 28477-28485
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Xi Chen,Yuling Sun,Xinyi Zhao,Xuming Deng,Xiaolong Yang,Yuanhui Sun,Guijiang Zhou,Zhaoxin Wu Mater. Chem. Front., 2021,5, 4160-4173
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Min Ding,Hongtao Cheng,Junfeng Bai CrystEngComm, 2022,24, 2388-2392
107575-59-7 (Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone) Related Products
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